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Compound of Interest

Compound Name: Cyclopentyl benzoate

Cat. No.: B1594726

For Researchers, Scientists, and Drug Development Professionals

The molecular formula C12H1402 represents a diverse landscape of isomeric compounds,
each with unique chemical structures and, consequently, distinct physical, chemical, and
biological properties. This technical guide provides an in-depth overview of prominent isomers
of C12H1402, focusing on their nomenclature, key data, and relevant biological pathways.

Understanding Isomerism in C12H1402

The existence of multiple isomers for a single molecular formula underscores the critical
importance of precise nomenclature in chemical and biological research. Trivial or common
names can often lead to ambiguity, whereas the International Union of Pure and Applied
Chemistry (IUPAC) nomenclature provides a systematic and unambiguous way to identify each
distinct molecule. This guide will primarily focus on two well-documented isomers: Ligustilide
and 1-Phenylcyclopentanecarboxylic acid, while also acknowledging other notable isomers.

Isomer Focus: Ligustilide

Ligustilide, a naturally occurring phthalide, has garnered significant attention in the scientific
community for its diverse pharmacological activities. It is a primary bioactive constituent of
several medicinal plants, most notably from the Apiaceae family, such as Angelica sinensis
(Danggui) and Ligusticum chuanxiong.

IUPAC Name and Synonyms
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Systematic Name (IUPAC) Common Synonyms CAS Registry Number

(32)-3-Butylidene-4,5-dihydro- Z-Ligustilide, 3-Butylidene-4,5-

) ) ] 4431-01-0[1][2]
1(3H)-isobenzofuranone dihydrophthalide

Experimental Protocols

Detailed experimental protocols for the isolation, synthesis, and biological evaluation of
ligustilide are extensively reported in the scientific literature. A generalized workflow for its
extraction and analysis is presented below.

Structural Characterization (e.g., NMR, MS) ‘

SR
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" Biological Activity Assays (e.g., cell culture, animal models) ‘
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Caption: Generalized workflow for the extraction and analysis of Ligustilide.

Signaling Pathways

Ligustilide has been shown to modulate a variety of signaling pathways, contributing to its
therapeutic potential in a range of diseases. One of the key pathways influenced by ligustilide
Is the Nrf2/ARE signaling pathway, which plays a crucial role in cellular defense against
oxidative stress.
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Caption: Ligustilide-mediated activation of the Nrf2/ARE signaling pathway.

Isomer Focus: 1-Phenylcyclopentanecarboxylic
Acid

1-Phenylcyclopentanecarboxylic acid is another isomer of C12H1402. While less studied for its
biological activities compared to ligustilide, it serves as an important building block in organic

synthesis.
IUPAC Name and Synonyms
Systematic Name (IUPAC) Common Synonyms CAS Registry Number
1-Phenylcyclopentane-1- Cyclopentanecarboxylic acid,
y- Y .p yeop Y 77-55-4[3]
carboxylic acid 1-phenyl-

Other Notable Isomers of C12H1402

A variety of other compounds share the molecular formula C12H1402, each with its own set of
properties and applications. A selection of these is presented in the table below.

IUPAC Name Common Synonyms CAS Registry Number

Isopropyl (2E)-3-phenylprop-2-
propyl (2E)-3-phenylprop Isopropyl cinnamate 7780-06-5[3]
enoate

1-(4-Methoxyphenyl)pent-1-en-
( yphenyp 104-27-8[3][4]
3-one

4-(4-
Hydroxyphenyl)cyclohexan-1- 4-(4-Oxocyclohexyl)phenol 105640-07-1[3]

one

4-(3-Methyl-2-

p-Isopentenyloxybenzaldehyde  28090-12-2[3]
butenyloxy)benzaldehyde
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This guide serves as a starting point for researchers and professionals working with
compounds of the molecular formula C12H1402. The isomeric diversity highlighted herein
emphasizes the necessity for careful identification and characterization to ensure reproducible
and accurate scientific outcomes. Further investigation into the properties and biological
activities of the lesser-known isomers may reveal novel therapeutic agents or valuable
chemical intermediates.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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